Tetraethylgermane

• IUPAC Name: tetraethylgermane
• InChI: InChI=1S/C8H20Ge/c1-5-9(6-2,7-3)8-4/h5-8H2,1-4H3
• InChI Key: QQXSEZVCKAEYQJ-UHFFFAOYSA-N
• Canonical SMILES: CC[Ge](CC)(CC)CC
• Molecular Formula: C8H20Ge
• DSSTOX Substance ID: DTXSID9060499
• Molecular Weight: 188.87 g/mol
• CAS RN: 597-63-7

Description

Tetraethylgermane (TEGe, Ge(C2H5)4) is an organogermanium compound used as a precursor in the chemical vapor deposition of hydrogenated amorphous silicon-germanium films. The use of TEGe allows for precise control over the germanium composition in the films, which is nearly identical to the gas-phase composition. The optical band gap of the films can be tuned by varying the germanium content, with a noted reduction from 1.8 eV to 1.4 eV as the germanium content increases to 80%. This band gap is wider compared to conventional silicon-germanium films, which is attributed to carbon incorporation and the prevalence of SiH2 and GeH2 bonds .

Synthesis Analysis

The synthesis of various germanium compounds has been explored in the literature. For instance, tetraacylgermanes have been synthesized using a novel method, which is versatile and allows for the preparation of different tetra-substituted acylgermanes. The synthesis process is confirmed through NMR spectroscopy, mass spectrometry, and X-ray crystallography . Similarly, tetramesityldigermene and tetrakis(2,6-diethylphenyl)digermene have been synthesized, with their molecular structures determined using X-ray crystallography, revealing specific bond lengths and angles .

Molecular Structure Analysis

The molecular structure of germanium compounds has been extensively studied. Tetramethoxygermane, for example, has been analyzed using gas-phase electron diffraction and ab initio molecular orbital calculations, revealing two possible conformations with the S4 conformer being energetically more favorable . The molecular structure of tetramesityldigermene and tetrakis(2,6-diethylphenyl)digermene has been determined, showing specific bond lengths and angles, as well as stability characteristics .

Chemical Reactions Analysis

The reactivity of germanium compounds has been investigated in various studies. Tetramesityldigermene has been shown to be stable in THF for several weeks at room temperature and does not dissociate or rearrange, demonstrating its potential for further chemical reactions such as the addition of carboxylic acids . Tetra(t-butyldimethylsilyl)germasilene reacts with methanol and 2,3-dimethylbutadiene to form adducts, and its equilibrium with the corresponding germylene is suggested by its reaction with triethylsilane .

Physical and Chemical Properties Analysis

The physical and chemical properties of germanium compounds are influenced by their molecular structure. The photolysis of tetramethylgermane (TMG) using an ArF laser results in the formation of various products and the deposition of germanium layers, indicating the compound's potential for material deposition processes . The radiation chemistry of TMG has also been studied, revealing the scission of carbon-hydrogen and carbon-germanium bonds and the formation of various products, including gaseous hydrogen and methane .

Scientific Research Applications

Nanowire Synthesis

Tetraethylgermane is used as a precursor in the synthesis of germanium nanowires. These nanowires are produced in a range of diameters and exhibit single-crystal properties. This method replaces the classical liquid-metal catalyst with droplets of high-boiling-point hydrocarbons, utilizing a vapor-liquid-solid mechanism (Zaitseva et al., 2005).

Nanocrystal Production

It is also employed in the high-temperature decomposition process to produce nanometer-size crystalline germanium. This process results in pure germanium with a diamond structure and particles size varying from 5 to 30 nm. The synthesized germanium powders are stable and resistant to oxidation (Gerion et al., 2004).

Acylgermanes Synthesis

This compound is used in the development of acylgermanes, which are gaining interest for their low toxicity and potential in free radical polymerization processes. The spectroscopic behavior and photoinduced reactivity of these compounds are notable, especially for applications in UV-visible absorption and radical formation (Radebner et al., 2017).

Nanostructures in Organic Solvents

Research includes the synthesis of Ge nanoparticles in organic solvents like squalene and octacosane, using this compound as a precursor. This approach allows for the creation of nanocrystals and nanowires, with control over size and structure (Zaitseva et al., 2006).

Large-Scale Nanowire Synthesis

This compound is a key precursor in the high-yield, large-scale synthesis of germanium nanowires through a metal–organic chemical vapor deposition process. This method results in nanowires with potential applications in various technological areas (Yang & Tuan, 2012).

Germanium Nanocrystals in Supercritical CO2

The compound is used to synthesize germanium nanocrystals in supercritical CO2, providing an environmentally friendly and efficient alternative for nanocrystal production with reduced organic contamination (Lu et al., 2005).

Safety and Hazards

Tetraethylgermane is flammable and can cause skin and eye irritation. It may also cause respiratory irritation. It is advised to avoid breathing its dust, fume, gas, mist, vapours, or spray. Use personal protective equipment and ensure adequate ventilation when handling this compound.

Mechanism of Action

Target of Action

It is known to be used in the vapour deposition of germanium , suggesting that its targets could be surfaces or materials where germanium deposition is desired.

Mode of Action

Given its use in vapour deposition, it likely interacts with its targets by depositing germanium atoms onto them .

Biochemical Pathways

Given its role in germanium deposition, it may influence pathways related to material synthesis and surface modification .

Result of Action

The primary result of Tetraethylgermane’s action is the deposition of germanium onto a target surface . This can alter the physical and chemical properties of the surface, making it useful for various applications in materials science .

Biochemical Analysis

Biochemical Properties

Tetraethylgermane plays a significant role in biochemical reactions, particularly in the context of its interactions with various enzymes, proteins, and other biomolecules. The compound is known to interact with enzymes involved in the metabolic pathways of germanium compounds. These interactions often involve the formation of complexes that can influence the activity of the enzymes. For instance, this compound can form complexes with cytochrome P450 enzymes, which are crucial for the metabolism of many xenobiotics . These interactions can lead to either the activation or inhibition of the enzymes, depending on the specific context of the reaction.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. The compound has been shown to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway, which plays a critical role in cell proliferation and differentiation . Additionally, the compound can alter gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression levels of specific genes . These changes can have downstream effects on cellular metabolism, including alterations in the levels of key metabolites and the flux through metabolic pathways.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, the compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound can bind to specific sites on enzymes, leading to either the inhibition or activation of their catalytic activity . This binding can result in conformational changes in the enzyme structure, which can either enhance or reduce the enzyme’s ability to catalyze reactions. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability, degradation, and long-term effects on cellular function. The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light or heat . This degradation can lead to the formation of byproducts that may have different biochemical properties and effects on cellular function. Long-term studies have shown that prolonged exposure to this compound can lead to changes in cellular function, including alterations in cell proliferation, differentiation, and apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects and can even have beneficial effects on certain physiological processes . At high doses, this compound can exhibit toxic effects, including hepatotoxicity, nephrotoxicity, and neurotoxicity . These toxic effects are often dose-dependent and can be influenced by factors such as the duration of exposure and the specific animal model used in the study.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to the metabolism of germanium compounds. The compound can interact with enzymes such as cytochrome P450, which play a crucial role in the oxidation and reduction of xenobiotics . These interactions can influence the metabolic flux through these pathways and lead to changes in the levels of key metabolites. Additionally, this compound can affect the activity of cofactors involved in these metabolic reactions, further influencing the overall metabolic process .

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve several key processes. The compound can be transported across cell membranes through passive diffusion or active transport mechanisms involving specific transporters . Once inside the cell, this compound can bind to various proteins and other biomolecules, influencing its localization and accumulation within specific cellular compartments . These interactions can affect the compound’s overall activity and function within the cell.

Subcellular Localization

The subcellular localization of this compound is influenced by several factors, including targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles within the cell through the presence of targeting signals on its molecular structure . Additionally, post-translational modifications such as phosphorylation or ubiquitination can influence the localization and activity of this compound within the cell . These processes can affect the compound’s overall function and its interactions with other biomolecules within the cell.